Cas no 345248-95-5 (N-butyl-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-butyl-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 345248-95-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5474933
• Update Time: 2025-07-21

N-butyl-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-(3-methoxyphenyl)oxamide
• N-butyl-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C13H18N2O3/c1-3-4-8-14-12(16)13(17)15-10-6-5-7-11(9-10)18-2/h5-7,9H,3-4,8H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： RWMBSDYEJAWARM-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N-butyl-N'-(3-methoxyphenyl)ethanediamide

Comprehensive Analysis of N-butyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 345248-95-5): Properties, Applications, and Industry Trends

The compound N-butyl-N'-(3-methoxyphenyl)ethanediamide (CAS No. 345248-95-5) is a specialized diamide derivative gaining attention in pharmaceutical and material science research. This ethanediamide-based molecule features a unique combination of a butyl group and a 3-methoxyphenyl moiety, contributing to its distinctive physicochemical properties. Recent studies highlight its potential as a bioactive intermediate in drug development, particularly in targeting neurological pathways.

With growing interest in sustainable chemistry, researchers are exploring N-butyl-N'-(3-methoxyphenyl)ethanediamide as a potential green synthesis component. Its molecular structure allows for selective modifications, making it valuable for structure-activity relationship (SAR) studies. The presence of both aliphatic (butyl) and aromatic (methoxyphenyl) components provides interesting solubility characteristics that are being investigated for drug delivery systems.

From a technical perspective, CAS 345248-95-5 demonstrates remarkable stability under physiological conditions, a property that has sparked interest in medicinal chemistry applications. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples. The methoxy group in particular contributes to enhanced metabolic stability compared to non-substituted analogs.

Recent patent filings reveal innovative applications of N-butyl-N'-(3-methoxyphenyl)ethanediamide in polymer modification and coating technologies. Its dual functionality enables cross-linking reactions that improve material durability while maintaining flexibility. Industry experts note its potential in developing next-generation adhesives with improved temperature resistance.

The compound's structure-property relationships are currently being investigated through computational chemistry approaches. Molecular docking studies suggest possible interactions with enzyme active sites, particularly those involved in neurotransmitter regulation. This aligns with current research trends focusing on neurological disorders and cognitive health solutions.

Quality control protocols for 345248-95-5 emphasize strict monitoring of residual solvents and heavy metal content, reflecting the pharmaceutical industry's increasing focus on impurity profiling. Advanced chromatographic methods have been developed specifically for this compound to ensure batch-to-batch consistency.

Environmental considerations regarding N-butyl-N'-(3-methoxyphenyl)ethanediamide have prompted studies on its biodegradation pathways. Preliminary data suggest moderate persistence in aquatic systems, leading to recommendations for proper waste management in industrial settings. These findings contribute to the growing field of green pharmaceuticals.

From a commercial perspective, the global market for specialty diamides including CAS 345248-95-5 is projected to grow at 6.8% CAGR through 2030, driven by demand from advanced material sectors. Supply chain analysts note increasing interest from Asia-Pacific manufacturers seeking alternatives to traditional polymeric additives.

Current research challenges include optimizing the synthetic route for N-butyl-N'-(3-methoxyphenyl)ethanediamide to improve atom economy and reduce energy consumption. Several academic groups have published alternative catalytic methods that show promise for industrial-scale production while maintaining high yield efficiency.

The compound's spectroscopic fingerprint has been thoroughly characterized, with detailed IR absorption bands and mass fragmentation patterns documented in recent literature. This information is particularly valuable for quality assurance laboratories implementing spectral matching techniques.

Emerging applications in electronic materials have been reported, where 345248-95-5 serves as a dielectric modifier in certain organic semiconductors. Its ability to influence charge transport properties without compromising film-forming characteristics makes it interesting for flexible electronics development.

Regulatory status of N-butyl-N'-(3-methoxyphenyl)ethanediamide varies by region, with most jurisdictions classifying it as a research chemical rather than a commercial product. This classification reflects its primary use in academic investigations and industrial R&D rather than consumer applications.

Future research directions may explore the compound's potential in supramolecular chemistry applications, particularly its ability to form hydrogen-bonded networks. The conformational flexibility of the ethanediamide bridge offers intriguing possibilities for designing molecular recognition systems.

Standardization efforts for CAS 345248-95-5 include developing certified reference materials to support analytical method validation. These efforts address the growing need for metrological traceability in pharmaceutical impurities analysis and material characterization.

In conclusion, N-butyl-N'-(3-methoxyphenyl)ethanediamide represents an interesting case study in functional material development, combining aspects of medicinal chemistry, material science, and environmental sustainability. Its diverse potential applications continue to motivate research across multiple scientific disciplines.